molecular formula C10H9NO B1329870 3-(3-Methylphenyl)-3-oxopropanenitrile CAS No. 53882-81-8

3-(3-Methylphenyl)-3-oxopropanenitrile

Cat. No. B1329870
CAS RN: 53882-81-8
M. Wt: 159.18 g/mol
InChI Key: IVLKDYOTZMFMLO-UHFFFAOYSA-N
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Description

3-(3-Methylphenyl)-3-oxopropanenitrile, also known as 3-MOPCN, is an organic compound with a wide range of applications in the scientific research field. It is a versatile molecule, used in a variety of research areas, such as synthetic organic chemistry, biochemistry, and pharmacology. 3-MOPCN is a colorless liquid with a boiling point of 125 °C and a melting point of -78 °C. It is soluble in various organic solvents, such as methanol and ethanol.

Scientific Research Applications

Synthetic Cathinones

  • Scientific Field: Forensic Toxicology
  • Application Summary: Synthetic cathinones are one of the most numerous and widespread groups among novel psychoactive substances (NPS). They pose a significant threat to the health and lives of their users .
  • Methods of Application: Various online databases such as PubMed, Google Scholar, and databases of government agencies involved in early warning systems were used in search of reports on the identification of newly emerging synthetic cathinones .
  • Results: 29 synthetic cathinones were identified that have been detected for the first time from early 2019 to mid-2022 .

Synthesis of 1,2,4-Triazole-Containing Scaffolds

  • Scientific Field: Pharmaceutical Chemistry
  • Application Summary: 1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
  • Methods of Application: This review article summarizes the pharmacological significance of the 1,2,4-triazole-containing scaffolds and highlights the latest strategies for the synthesis of these privileged scaffolds using 3-amino-1,2,4-triazole .
  • Results: The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines such as Fluconazole, Flupoxam, and Anastrozole which containing 1,2,4-triazole group are common and well known .

Biological Potential of Indole Derivatives

  • Scientific Field: Pharmaceutical Sciences
  • Application Summary: Indole derivatives have been found in many important synthetic drug molecules and have shown various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
  • Methods of Application: Researchers synthesize various scaffolds of indole for screening different pharmacological activities .
  • Results: The addition of the indole nucleus to medicinal compounds that are biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities .

Synthesis of 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone

  • Scientific Field: Quantum Chemistry
  • Application Summary: 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone (MPNP) is synthesized and characterized by several experimental techniques .
  • Methods of Application: The molecule is synthesized and characterized by Fourier transform-infrared spectroscopy (FT-IR), FT-Raman, NMR, and UV−vis spectral methods .
  • Results: The computed geometrical parameters are compared with experimental data .

Organic–Inorganic Nanostructured Hybrids

  • Scientific Field: Material Science
  • Application Summary: Organic–inorganic nanostructured hybrids based on N, N ′-diphenyl- N, N ′-bis (3-methylphenyl)- (1,l′-biphenyl)-4,4′-diamine (MTPD) and anatase TiO2 were prepared .
  • Methods of Application: The MTPD/TiO2 hybrids were characterized by UV–Vis absorption spectra, photoconductivity measurements, and surface .
  • Results: The results of these characterizations were used to understand the optoelectronic properties of the hybrids .

Strategies for Synthesis of 1,2,4-Triazole-Containing Scaffolds

  • Scientific Field: Pharmaceutical Chemistry
  • Application Summary: 1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
  • Methods of Application: This review article summarizes the pharmacological significance of the 1,2,4-triazole-containing scaffolds and highlights the latest strategies for the synthesis of these privileged scaffolds using 3-amino-1,2,4-triazole .
  • Results: The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines such as Fluconazole, Flupoxam, and Anastrozole which containing 1,2,4-triazole group are common and well known .

Triazine-Based Conjugated Microporous Polymers

  • Scientific Field: Material Science
  • Application Summary: Triazine-based conjugated microporous polymers (CMPs) have been developed with high BET surface area, large pore volume, good stability, and excellent guest uptake .
  • Methods of Application: The CMPs are prepared via a layer-by-layer deposition method .
  • Results: The CMPs display excellent guest uptake of 4.90 g g−1 in iodine vapour .

properties

IUPAC Name

3-(3-methylphenyl)-3-oxopropanenitrile
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InChI

InChI=1S/C10H9NO/c1-8-3-2-4-9(7-8)10(12)5-6-11/h2-4,7H,5H2,1H3
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InChI Key

IVLKDYOTZMFMLO-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=CC=C1)C(=O)CC#N
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Molecular Formula

C10H9NO
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DSSTOX Substance ID

DTXSID50202138
Record name 3-Toluoylacetonitrile
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Molecular Weight

159.18 g/mol
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Product Name

3-(3-Methylphenyl)-3-oxopropanenitrile

CAS RN

53882-81-8
Record name 3-Methyl-β-oxobenzenepropanenitrile
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Citations

For This Compound
1
Citations
DS Huang, EV LeBlanc… - Journal of medicinal …, 2019 - ACS Publications
The molecular chaperone Hsp90, essential in all eukaryotes, plays a multifaceted role in promoting survival, virulence, and drug resistance across diverse pathogenic fungal species. …
Number of citations: 54 pubs.acs.org

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